20-Ethyl prostaglandin E2

• Molecular Formula: C22H36O5
• Molecular Weight: 380.5 g/mol
• InChI: InChI=1S/C22H36O5/c1-2-3-4-5-8-11-17(23)14-15-19-18(20(24)16-21(19)25)12-9-6-7-10-13-22(26)27/h6,9,14-15,17-19,21,23,25H,2-5,7-8,10-13,16H2,1H3,(H,26,27)/b9-6-,15-14+/t17-,18+,19+,21+/m0/s1
• InChIKey: NXMMZTNQIJBMBC-QKIVIXBWSA-N

20-Ethyl Prostaglandin E2: Identity & Research Positioning

20-Ethyl prostaglandin E2 (20-ethyl PGE2; CAS 37492-24-3; molecular formula C22H36O5; molecular weight 380.5) is a synthetic analog of prostaglandin E2 (PGE2) defined by a structural modification in which the ω-chain has been extended through the addition of two methylene carbon atoms . This modification increases the carbon chain length from the natural C20 to C22, producing the 20a,20b-dihomo derivative [1]. The compound retains the natural 15(S) allylic hydroxyl in the lower side chain—a structural feature that distinguishes it from the clinically approved F-series analog unoprostone, which contains 13,14-dihydro-15-keto modifications that impair receptor affinity [2]. 20-Ethyl PGE2 is available from multiple commercial suppliers (e.g., Cayman Chemical, Santa Cruz Biotechnology, MedChemExpress, TargetMol) as a solid with purity ≥97%, typically provided as a solution in methyl acetate or as a lyophilized powder, and is classified for research use only .

Unexplored EP receptor tool compound

Potential for novel biological activity

Extended ω-chain SAR research

Modest affinity modulation predicted

Nurr1 transcriptional pathway studies

Patent-reported Nurr1 activation context

• [1] PubChem. 20-ethyl prostaglandin E2. CID 16061106. View Source
• [2] Haria M, Spencer CM. Unoprostone (isopropyl unoprostone). Drugs Aging. 1996;9(3):213-218. PMID: 8877315. View Source

Structural Differentiation of 20-Ethyl PGE2

Substitution of 20-ethyl PGE2 with unmodified PGE2, unoprostone, or 16,16-dimethyl PGE2 cannot be performed without compromising experimental validity, as each compound possesses distinct and non-interchangeable structural features that dictate differential receptor pharmacology, metabolic handling, and downstream signaling outcomes. PGE2 (the natural ligand) is rapidly inactivated by 15-hydroxyprostaglandin dehydrogenase (15-PGDH), exhibiting a circulatory half-life measured in seconds to minutes in humans [1]. Unoprostone, while sharing the ω-chain extension, is an F-series prostaglandin with lower side chain modifications (13,14-dihydro-15-keto) that severely limit its affinity for FP receptors and alter its pharmacological profile entirely [2]. 16,16-Dimethyl PGE2 contains methylation at the C16 position that renders it resistant to 15-PGDH oxidation and converts it from a substrate into a competitive inhibitor of the enzyme, fundamentally altering its metabolic fate [3]. 20-Ethyl PGE2 occupies a unique structural niche: it retains the E-series cyclopentane ring and the intact 15(S) hydroxyl group while incorporating ω-chain extension. This distinct molecular architecture may influence EP receptor engagement, metabolic stability, and downstream transcriptional modulation in ways that none of the comparators can replicate, making direct substitution scientifically indefensible without parallel validation.

vs. Unoprostone Retained 15(S) hydroxyl vs. 15-keto modification may lead to divergent receptor-binding profiles.

vs. 16,16-dimethyl PGE2 Different selectivity shift pattern; Nurr1 transcriptional activity not reported for 16,16-dimethyl analog.

vs. PGE2 ω-Chain extension alters metabolic stability; in vivo half-life may differ significantly.

• [1] Hamberg M, Samuelsson B. On the metabolism of prostaglandins E1 and E2 in man. J Biol Chem. 1971;246(22):6713-6721. PMID: 5126220. View Source
• [2] Haria M, Spencer CM. Unoprostone (isopropyl unoprostone). Drugs Aging. 1996;9(3):213-218. PMID: 8877315. View Source
• [3] Tai HH, Liu Y, Tai CL, et al. Molecular mechanism of inactivation of 15-hydroxyprostaglandin dehydrogenase by 16,16-dimethyl PGE2. Adv Exp Med Biol. 1997;407:311-315. View Source

20-Ethyl Prostaglandin E2: Receptor & Functional Evidence

15(S) Hydroxyl Retention vs. Unoprostone

20-Ethyl PGE2 is defined by a C22 carbon skeleton resulting from ω-chain extension via two additional methylene carbon atoms (the 20a,20b-dihomo modification), distinguishing it from standard PGE2 (C20) and from unoprostone (also C22 but with critical lower side chain modifications). Unlike unoprostone—which contains 13,14-dihydro-15-keto modifications that severely impair FP receptor affinity and reduce pharmacological potency [1]—20-ethyl PGE2 retains the natural 15(S) allylic hydroxyl in the lower side chain and the E-series cyclopentane ring structure (9-oxo-11α-hydroxy) . This structural configuration positions 20-ethyl PGE2 as a hybrid analog combining ω-chain extension with retention of the native 15-hydroxyl group, a combination not present in any comparator compound.

15(S) Hydroxyl vs. Unoprostone

Class-level inference

20-ethyl PGE2 retains 15(S) allylic hydroxyl; unoprostone is 13,14-dihydro-15-keto (FP Ki = 3.86 μM)

May confer EP-interacting potential distinct from unoprostone

No direct EP binding data for 20-ethyl PGE2

Evidence Dimension	Structural features
Target Compound Data	C22 ω-chain extended (20a,20b-dihomo); intact 15(S) allylic hydroxyl; E-series cyclopentane ring (9-oxo-11α-hydroxy); molecular weight 380.5 Da
Comparator Or Baseline	PGE2: C20 ω-chain, intact 15(S) hydroxyl, E-series ring, 352.5 Da; Unoprostone: C22 ω-chain extended, 13,14-dihydro-15-keto modified (no 15-hydroxyl), F-series ring, 424.6 Da; 16,16-dimethyl PGE2: C20 chain with C16 gem-dimethyl substitution, 15(S) hydroxyl present but sterically hindered, E-series ring, 380.5 Da
Quantified Difference	Two-carbon ω-chain extension versus PGE2; presence versus absence of intact 15(S) hydroxyl compared to unoprostone; ω-chain extension without C16 steric hindrance compared to 16,16-dimethyl PGE2
Conditions	Structural characterization by mass spectrometry, NMR, and chromatographic analysis; IUPAC name: (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxydec-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid

Why This Matters

Structural features directly determine receptor binding orientation, susceptibility to enzymatic degradation, and downstream signaling—parameters that cannot be assumed equivalent across analogs; procurement decisions must account for the specific structural configuration required for the intended experimental system.

• [1] Haria M, Spencer CM. Unoprostone (isopropyl unoprostone). Drugs Aging. 1996;9(3):213-218. PMID: 8877315. View Source

ω-Chain Elongation: 20-Ethyl PGF2α Affinity Evidence

The retention of the natural 15(S) allylic hydroxyl group in 20-ethyl PGE2—absent in unoprostone due to 13,14-dihydro-15-keto modification—is predicted to confer superior receptor engagement properties. Unoprostone's lower side chain modifications severely limit its affinity for FP receptors, contributing to its documented lack of potency as a medication [1]. While direct ligand binding assays for 20-ethyl PGE2 at EP receptors have not been published , the presence of the 15(S) hydroxyl is a critical determinant of prostaglandin-receptor hydrogen bonding interactions. Structural modeling and established structure-activity relationships (SAR) for E-series prostaglandins indicate that the 15-hydroxyl group participates in key hydrogen bonding with receptor residues, and its modification or removal consistently reduces binding affinity across EP subtypes [2].

ω-Chain Binding Impact

Cross-study comparable

20-ethyl PGF2α FP Ki = 120 nM, 2.5-fold reduction vs. PGF2α (50 nM)

Predicts modest EP affinity shift relative to PGE2

Bovine corpus luteum FP receptor assay

Evidence Dimension	Predicted receptor engagement based on structural SAR
Target Compound Data	Intact 15(S) allylic hydroxyl present; predicted to maintain hydrogen bonding capacity with EP receptor residues; actual EP receptor binding data not published
Comparator Or Baseline	Unoprostone: 15-hydroxyl absent (13,14-dihydro-15-keto modification); FP receptor affinity severely limited; clinically approved for glaucoma but with noted potency limitations. PGE2: intact 15-hydroxyl; binds EP1-4 with Ki values of 9.1, 4.9, 0.33, and 0.79 nM respectively (human recombinant receptors) [3]
Quantified Difference	Qualitative difference: presence versus absence of 15-hydroxyl; for PGE2 at EP3, Ki = 0.33 nM versus unoprostone which shows negligible FP/EP binding due to 15-keto modification
Conditions	Structure-activity relationship analysis based on known prostaglandin receptor pharmacophores; experimental EP receptor binding assays for 20-ethyl PGE2 not yet reported in peer-reviewed literature

Why This Matters

When selecting a prostaglandin analog for EP receptor-mediated studies, the presence of the 15(S) hydroxyl is a non-negotiable structural requirement for maintaining physiological receptor engagement; 20-ethyl PGE2 provides this feature while unoprostone does not.

• [1] Haria M, Spencer CM. Unoprostone (isopropyl unoprostone). Drugs Aging. 1996;9(3):213-218. PMID: 8877315. View Source
• [2] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source
• [3] Abramovitz M, Adam M, Boie Y, et al. Human prostanoid receptors: cloning and characterization. Adv Prostaglandin Thromboxane Leukot Res. 1995;23:499-504. View Source

Nurr1-Dependent Transcriptional Activation

20-Ethyl PGE2 (designated as compound 62 in patent literature) has been identified as a prostaglandin analog that stimulates Nurr1-dependent transcriptional activity . Nurr1 (NR4A2) is an orphan nuclear receptor implicated in dopaminergic neuron development and maintenance, neuroinflammation, and Parkinson's disease pathology [1]. This functional property distinguishes 20-ethyl PGE2 from unoprostone (which acts primarily through FP and EP receptor modulation) and from 16,16-dimethyl PGE2 (characterized as a 15-PGDH inhibitor with antisecretory activity). The ability to engage Nurr1-mediated transcription represents a distinct cellular signaling pathway that operates independently of or in concert with canonical G protein-coupled EP receptor activation.

Nurr1 Transcriptional Activity

Patent claim, data to verify

Stimulates Nurr1-dependent transcription (patent US20210139435A1)

Positions as tool for Nurr1 gene regulation studies

Qualitative distinction; not reported for 16,16-dimethyl PGE2

Evidence Dimension	Nurr1 transcriptional activation
Target Compound Data	20-Ethyl PGE2 stimulates Nurr1-dependent transcriptional activity; designated as compound 62 in patent disclosures
Comparator Or Baseline	Unoprostone: No reported Nurr1 transcriptional activity; primary mechanism is FP/EP receptor agonism for glaucoma. 16,16-Dimethyl PGE2: No reported Nurr1 transcriptional activity; characterized as 15-PGDH competitive inhibitor and gastric antisecretory agent [2]
Quantified Difference	Quantitative EC50 or fold-activation values for 20-ethyl PGE2 at Nurr1 are not publicly disclosed in available literature; qualitative presence of activity versus absence in comparators
Conditions	Transcriptional reporter assays; patent literature discloses Nurr1 activation but full quantitative characterization remains proprietary

Why This Matters

For investigators studying Nurr1 biology, neuroinflammation, or Parkinson's disease-related pathways, 20-ethyl PGE2 provides a unique tool compound with dual potential activity at EP receptors and Nurr1 transcriptional machinery—a combination not offered by alternative prostaglandin analogs.

• [1] Dong J, Li S, Mo J, et al. Nurr1-Based Therapies for Parkinson's Disease. CNS Neurosci Ther. 2016;22(5):351-359. View Source
• [2] Robert A, Nezamis JE, Lancaster C, et al. Cytoprotective property of prostaglandins. Gastroenterology. 1979;77(4):761-767. View Source

15-PGDH Resistance and Metabolic Stability

While direct 15-PGDH metabolism data for 20-ethyl PGE2 are not published, class-level evidence from the structurally analogous F-series compound 20-ethyl PGF2α provides a quantitative framework for inferring the metabolic impact of ω-chain extension. In direct comparative studies, the activity of 15-hydroxyprostaglandin dehydrogenase (15-PGDH) using 20-ethyl PGF2α as a substrate is only 35% of the activity observed with unmodified PGF2α . This corresponds to a 65% reduction in the rate of enzymatic oxidation of the 15(S)-hydroxyl group. Concurrently, the 2-carbon ω-chain extension in 20-ethyl PGF2α increases the Ki for the bovine corpus luteum FP receptor to 120 nM compared to 50 nM for PGF2α—a modest 2.5-fold increase [1]. The net effect is prolonged in vivo activity due to reduced catabolic clearance despite slightly reduced receptor affinity.

Metabolic Stability (15-PGDH)

Class-level inference

20-ethyl PGF2α 15-PGDH activity = 35% of PGF2α (65% reduction)

May support prolonged activity in in vivo models

Direct 20-ethyl PGE2 PK data not published

Evidence Dimension	15-PGDH enzymatic oxidation rate (ω-chain-extended analog versus parent)
Target Compound Data	20-Ethyl PGE2: No direct 15-PGDH data available; predicted by class analogy to exhibit reduced 15-PGDH oxidation compared to PGE2
Comparator Or Baseline	20-Ethyl PGF2α versus PGF2α: 15-PGDH activity with 20-ethyl PGF2α = 35% of activity with PGF2α (65% reduction). FP receptor Ki: 20-ethyl PGF2α = 120 nM; PGF2α = 50 nM (2.5-fold increase)
Quantified Difference	For F-series analog: 65% reduction in 15-PGDH oxidation rate; 2.5-fold increase in Ki (decreased affinity); net prolongation of in vivo effects reported
Conditions	Bovine corpus luteum FP receptor binding assays; 15-PGDH enzyme activity assays using purified enzyme preparations

Why This Matters

This class-level evidence suggests that the ω-chain extension motif confers a predictable metabolic stabilization effect across prostaglandin series, making 20-ethyl PGE2 a rationally selected tool for experiments requiring prolonged exposure duration compared to native PGE2, without the complete 15-PGDH resistance (and altered pharmacology) of 16,16-dimethyl PGE2.

• [1] Lands WE, Sauter J, Stone GW. Oxygenation of unsaturated fatty acids by soybean lipoxygenase. Prostaglandins. 1978;15(5):787-796. View Source

Solubility Profile and Formulation-Relevant Physical Properties

20-Ethyl PGE2 exhibits defined solubility parameters that inform experimental design and formulation strategies. The compound demonstrates solubility of 30 mg/mL in DMF, 20 mg/mL in DMSO, 20 mg/mL in ethanol, and 125 μg/mL in PBS (pH 7.2) . The predicted pKa is 4.75 ± 0.10 . These values differ from 16,16-dimethyl PGE2, which is reported to have solubility greater than 100 mM in both DMSO and ethanol, and approximately 10 mM in PBS —a substantially different aqueous solubility profile (approximately 3.8 mg/mL in PBS versus 125 μg/mL for 20-ethyl PGE2). This differential solubility reflects the impact of ω-chain extension versus gem-dimethyl substitution on physicochemical properties.

Evidence Dimension	Solubility in common laboratory solvents
Target Compound Data	DMF: 30 mg/mL; DMSO: 20 mg/mL; Ethanol: 20 mg/mL; PBS (pH 7.2): 125 μg/mL; pKa: 4.75 ± 0.10 (predicted)
Comparator Or Baseline	16,16-dimethyl PGE2: DMSO and Ethanol: >100 mM (~38 mg/mL); PBS: ~10 mM (~3.8 mg/mL)
Quantified Difference	PBS solubility: 125 μg/mL (20-ethyl PGE2) versus ~3.8 mg/mL (16,16-dimethyl PGE2)—approximately 30-fold difference in aqueous solubility
Conditions	Solubility measurements at room temperature; PBS at pH 7.2

Why This Matters

Solubility differences directly impact experimental feasibility for in vitro assays (particularly those requiring aqueous buffers without organic co-solvents), in vivo dosing formulation, and storage stability; selection between analogs must account for these practical handling considerations.

Research Status and Literature Evidence Gap: A Procurement-Relevant Limitation

A critical procurement consideration is the documented paucity of peer-reviewed research characterizing 20-ethyl PGE2. Multiple commercial suppliers explicitly state that 'ligand binding assays of this analog with respect to EP or other prostanoid receptors have not been published' and that the compound remains 'virtually unresearched' . PubChemLite reports a patent count of 71 for 20-ethyl prostaglandin E2 but a literature count of 0 [1]. This contrasts sharply with unoprostone (extensively studied, clinically approved, >200 publications), 16,16-dimethyl PGE2 (>500 publications characterizing metabolism and pharmacology), and native PGE2 (>50,000 publications). The evidence gap does not negate the compound's potential utility but demands that procurement decisions incorporate this limitation into experimental design, validation requirements, and data interpretation frameworks.

Evidence Dimension	Peer-reviewed publication record and characterization status
Target Compound Data	Literature count: 0 (PubChemLite); patent count: 71; EP receptor binding data: not published; 15-PGDH metabolism data: not published; described as 'virtually unresearched' by multiple vendors
Comparator Or Baseline	Unoprostone: Clinical approval for glaucoma; >200 peer-reviewed publications; comprehensive receptor pharmacology characterized. 16,16-dimethyl PGE2: >500 publications; 15-PGDH inhibitor mechanism well-documented; extensive in vivo pharmacology. PGE2: >50,000 publications; comprehensive characterization across all EP subtypes
Quantified Difference	Literature count: 0 (20-ethyl PGE2) versus >500 (16,16-dimethyl PGE2) versus >50,000 (PGE2); patent-to-literature ratio of undefined (71:0) indicates commercial/industrial interest without academic validation
Conditions	Database query via PubChemLite and PubMed as of 2024-2025; vendor technical documentation consistently acknowledges absence of receptor binding characterization

Why This Matters

Investigators must weigh the potential advantages of the unique structural features against the absence of published validation; 20-ethyl PGE2 may be most appropriate for exploratory research where its distinctive molecular architecture addresses a specific hypothesis, rather than for applications requiring a fully characterized reference standard.

• [1] PubChemLite. 20-ethyl prostaglandin e2 - NXMMZTNQIJBMBC-QKIVIXBWSA-N. Literature count: 0; Patent count: 71. View Source

20-Ethyl Prostaglandin E2: Key Research Applications

Nurr1-Mediated Transcription in Dopaminergic Neurons

For investigators studying structure-activity relationships of prostaglandin-EP receptor interactions, 20-ethyl PGE2 provides a unique tool that preserves the essential 15(S) allylic hydroxyl required for physiological hydrogen bonding with receptor residues [1] while incorporating the ω-chain extension motif. Unlike unoprostone—which lacks the 15-hydroxyl entirely—or 16,16-dimethyl PGE2—which introduces C16 steric hindrance—20-ethyl PGE2 enables interrogation of ω-chain length effects on EP receptor binding and activation without confounding modifications to the lower side chain pharmacophore. This scenario is particularly relevant for laboratories seeking to map the structural determinants of EP subtype selectivity, where the extended ω-chain may confer differential engagement across EP1-4 receptors in a manner distinct from other analogs [2].

Extended Half-Life: Sustained EP Activation

Based on patent disclosures identifying 20-ethyl PGE2 (compound 62) as a stimulator of Nurr1-dependent transcriptional activity , this compound may serve as a specialized tool for investigating Nurr1-mediated gene regulation in dopaminergic neurons, microglial cells, or neuroinflammatory models. Nurr1 (NR4A2) is a master regulator of dopaminergic neuron development and a therapeutic target for Parkinson's disease. No alternative prostaglandin analog—including unoprostone, 16,16-dimethyl PGE2, or native PGE2—has been reported to engage this specific transcriptional pathway. Investigators should note the absence of published quantitative EC50 data and should incorporate appropriate positive and negative controls to validate compound effects in their specific cellular systems .

EP vs. FP Receptor Signaling Dissection

For experimental protocols requiring prolonged prostaglandin exposure without the complete metabolic blockade and altered pharmacology characteristic of 16,16-dimethyl PGE2, 20-ethyl PGE2 offers a rationally predicted intermediate metabolic stability profile. Class-level evidence from the F-series analog 20-ethyl PGF2α demonstrates that ω-chain extension reduces 15-PGDH oxidation to 35% of the rate observed with the parent compound—corresponding to a 65% reduction in enzymatic degradation . This contrasts with 16,16-dimethyl PGE2, which is completely resistant to 15-PGDH and functions as a competitive inhibitor of the enzyme, fundamentally altering prostaglandin catabolic pathways in experimental systems [3]. 20-Ethyl PGE2 may therefore enable studies of sustained EP receptor signaling without the confounding factor of 15-PGDH inhibition that occurs with 16,16-dimethyl PGE2.

SAR of ω-Chain Modifications

Analytical laboratories developing LC-MS/MS methods for prostaglandin quantification in biological matrices may utilize 20-ethyl PGE2 as a structurally distinct internal standard or calibration reference. The ω-chain extension provides a 28 Da mass difference from native PGE2 (380.5 versus 352.5 Da), facilitating chromatographic separation and mass spectrometric discrimination without isotopic labeling requirements [4]. The compound's defined solubility parameters—20 mg/mL in DMSO or ethanol, 125 μg/mL in PBS (pH 7.2)—inform appropriate solvent selection for standard curve preparation . This application is supported by the compound's commercial availability at ≥97% purity from multiple suppliers and its established CAS registry number (37492-24-3) for unambiguous identification in analytical documentation .

Application

Selection Property

Validation Focus

Dopaminergic neuron Nurr1 signaling studies

Nurr1 activation (patent context)

EP receptor co-activation monitoring

Extended half-life EP activation models

Predicted 15-PGDH resistance

Verify in vivo stability in target species

EP/FP receptor signal dissection

15(S) hydroxyl vs 15-keto distinction

Unoprostone as FP comparator

ω-Chain SAR for EP selectivity

Modest ω-chain affinity modulation

Benchmark vs. 16,16-dimethyl and phenoxy analogs

• [1] Abramovitz M, Adam M, Boie Y, et al. The utilization of recombinant prostanoid receptors to determine the affinities and selectivities of prostaglandins and related analogs. Biochim Biophys Acta. 2000;1483(2):285-293. View Source
• [2] Woodward DF, Jones RL, Narumiya S. International Union of Basic and Clinical Pharmacology. LXXXIII: classification of prostanoid receptors, updating 15 years of progress. Pharmacol Rev. 2011;63(3):471-538. View Source
• [3] Tai HH, Liu Y, Tai CL, et al. Molecular mechanism of inactivation of 15-hydroxyprostaglandin dehydrogenase by 16,16-dimethyl PGE2. Adv Exp Med Biol. 1997;407:311-315. View Source
• [4] PubChem. 20-ethyl prostaglandin E2 - Chemical and Physical Properties. CID 16061106. View Source